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Compound of Interest

Compound Name: Ammonium stearate

Cat. No.: B087221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data and handling

precautions for ammonium stearate. The information is curated to meet the needs of

laboratory and drug development professionals, with a focus on quantitative data, detailed

protocols, and clear visual aids to ensure safe and compliant handling of this chemical

compound.

Section 1: Chemical and Physical Properties
Ammonium stearate is the ammonium salt of stearic acid, a fatty acid. It presents as a white

to yellow paste or liquid with a faint odor of ammonia.[1][2] Understanding its physical and

chemical properties is fundamental to its safe handling and use in experimental settings.

Table 1: Quantitative Physical and Chemical Properties of Ammonium Stearate
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Property Value Source

Molecular Formula C₁₈H₃₉NO₂ --INVALID-LINK--

Molecular Weight 301.5 g/mol --INVALID-LINK--[1]

CAS Number 1002-89-7 --INVALID-LINK--[3]

Appearance White to yellow paste or liquid --INVALID-LINK--[1][2]

Odor Slight ammonia odor

Melting Point 21-24 °C (69.8-75.2 °F) --INVALID-LINK--[4]

Boiling Point
~359-360 °C (678.2-680 °F)

(estimated)
--INVALID-LINK--[3]

Density 1.01 g/cm³ at 20 °C (68 °F) --INVALID-LINK--[1]

Vapor Pressure
0.000009 mmHg at 25 °C (77

°F) (estimated)
--INVALID-LINK--[3]

Flash Point > 140 °F (> 60 °C)

Solubility

Slightly soluble in water.

Soluble in ethanol and

methanol.

--INVALID-LINK--[4][5]

Section 2: Hazard Identification and Classification
Ammonium stearate is classified as causing serious eye irritation.[2] It is crucial to understand

its GHS classification to implement appropriate safety measures.

Table 2: GHS Hazard Classification for Ammonium Stearate

Hazard Class Hazard Category Signal Word Hazard Statement

Serious eye

damage/eye irritation
Category 2A Warning

H319: Causes serious

eye irritation[2]

Section 3: Experimental Protocols for Safe Handling
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Adherence to strict handling protocols is paramount to ensure the safety of laboratory

personnel.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn.

Skin Protection: A lab coat or chemical-resistant apron should be worn to protect the skin.

Respiratory Protection: In case of aerosol or dust generation, a NIOSH-approved respirator

is necessary.

General Handling and Storage
Handling:

Ensure adequate ventilation in the work area.

Avoid contact with eyes, skin, and clothing.

Do not ingest or inhale.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents and strong acids.
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Section 4: Emergency Procedures
In the event of an emergency, follow these established protocols.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical attention if irritation develops.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide

artificial respiration or oxygen by trained personnel. Get medical attention.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: During a fire, irritating and toxic gases such as ammonia and oxides of

nitrogen may be generated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
A systematic approach is necessary to manage spills effectively. The following workflow

outlines the key steps.
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Click to download full resolution via product page

Ammonium Stearate Spill Response Workflow

Section 5: Toxicity and Exposure Limits
Currently, specific quantitative toxicity data such as LD50 (median lethal dose) and LC50

(median lethal concentration) for ammonium stearate are not readily available in published

literature. Similarly, occupational exposure limits (OELs) like Permissible Exposure Limits

(PELs) or Threshold Limit Values (TLVs) have not been established. In the absence of this

data, it is imperative to handle ammonium stearate with a high degree of caution, minimizing

all potential routes of exposure.

Section 6: Stability and Reactivity
Chemical Stability: Ammonium stearate is stable under normal conditions of use and

storage.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes

of ammonia and nitrogen oxides.[1]

This guide is intended to provide a thorough understanding of the safety considerations for

ammonium stearate. Always refer to the most current Safety Data Sheet (SDS) provided by

the manufacturer before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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